Cas no 1179681-32-3 (2-Methyl-3-(methylsulfanyl)methylaniline)

• Product Name: 2-Methyl-3-(methylsulfanyl)methylaniline
• CAS No: 1179681-32-3
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 4575509
• Update Time: 2025-10-22

2-Methyl-3-(methylsulfanyl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-[(methylsulfanyl)methyl]aniline
• Benzenamine, 2-methyl-3-[(methylthio)methyl]-
• 2-Methyl-3-(methylsulfanyl)methylaniline

• Inchi： 1S/C9H13NS/c1-7-8(6-11-2)4-3-5-9(7)10/h3-5H,6,10H2,1-2H3
• InChI Key： YKCJZELUPKIFSW-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(CSC)=C1C

Additional information on 2-Methyl-3-(methylsulfanyl)methylaniline

Recent Advances in the Study of 2-Methyl-3-(methylsulfanyl)methylaniline (CAS: 1179681-32-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Methyl-3-(methylsulfanyl)methylaniline (CAS: 1179681-32-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-Methyl-3-(methylsulfanyl)methylaniline. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthetic route that improves both the efficiency and scalability of production. The researchers employed a combination of palladium-catalyzed cross-coupling and selective sulfanylation, achieving a yield of over 85%. This advancement is particularly significant for industrial-scale applications, where cost-effectiveness and reproducibility are critical.

In addition to its synthetic accessibility, the biological activity of 2-Methyl-3-(methylsulfanyl)methylaniline has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its potent inhibitory effects on certain kinase enzymes, which are implicated in various cancers and inflammatory diseases. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited IC50 values in the low micromolar range against a panel of kinases, suggesting its potential as a lead compound for further drug development.

Further research has explored the mechanistic underpinnings of its biological activity. Molecular docking and dynamics simulations have revealed that 2-Methyl-3-(methylsulfanyl)methylaniline interacts with key amino acid residues in the ATP-binding pocket of target kinases, thereby disrupting their catalytic activity. These findings were corroborated by X-ray crystallography data, providing a structural basis for its inhibitory effects. Such insights are invaluable for the rational design of more potent and selective derivatives.

Beyond its therapeutic potential, 2-Methyl-3-(methylsulfanyl)methylaniline has also been investigated for its applications in agrochemicals. A recent study in the Journal of Agricultural and Food Chemistry highlighted its efficacy as a precursor for novel pesticides. The compound's ability to disrupt the metabolic pathways of certain plant pathogens makes it a promising candidate for sustainable crop protection solutions. Field trials are currently underway to assess its environmental impact and long-term efficacy.

In conclusion, the recent advancements in the study of 2-Methyl-3-(methylsulfanyl)methylaniline (CAS: 1179681-32-3) underscore its multifaceted potential in chemical biology and pharmaceutical research. From improved synthetic methodologies to its diverse biological activities, this compound represents a valuable asset for both academic and industrial research. Future studies are expected to delve deeper into its therapeutic applications, particularly in oncology and inflammation, as well as its role in sustainable agriculture. The ongoing research efforts are likely to yield further breakthroughs, solidifying its position as a compound of significant scientific and commercial interest.